5-chloro-2-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[(3-methylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15ClN2O2S/c1-10-4-3-5-12(8-10)18-16(22)19-15(20)13-9-11(17)6-7-14(13)21-2/h3-9H,1-2H3,(H2,18,19,20,22)
• InChI Key: RCWCQQZHKPJIAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol

Description

5-chloro-2-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide is a chemical compound that belongs to the class of thioamides. It is also known as CM-272 and has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

The mechanism of action of CM-272 involves the inhibition of tubulin polymerization. Tubulin is a protein that is involved in the formation of microtubules, which are essential for cell division. By inhibiting tubulin polymerization, CM-272 prevents cancer cells from dividing and growing.
Biochemical and Physiological Effects:
CM-272 has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit tubulin polymerization. CM-272 has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of CM-272 is that it has been extensively studied in vitro and in vivo, which means that there is a large body of scientific literature on its potential use in cancer treatment. However, one limitation of CM-272 is that it is a relatively new compound, and more research is needed to fully understand its potential uses and limitations.

Future Directions

There are a number of future directions for research on CM-272. One area of research could be to investigate its potential use in combination with other anticancer drugs. Another area of research could be to investigate its potential use in the treatment of other diseases, such as inflammatory disorders. Finally, more research is needed to fully understand the mechanism of action of CM-272 and its potential limitations.

Synthesis Methods

The synthesis of CM-272 involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form the acid chloride. This is then reacted with the amine (3-methylphenyl)amine to form the amide. Finally, carbon disulfide is added to form the thioamide. The overall synthesis method is shown in the following equation:

Scientific Research Applications

CM-272 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. CM-272 has also been shown to induce apoptosis (programmed cell death) in cancer cells.